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Compound of Interest

N,N'-Bis(2,6-
Compound Name:

diisopropylphenyl)ethylenediamine

Cat. No.: B139851

Technical Data Sheet: N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical information for N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine, a chemical intermediate used in various synthetic
applications.

Chemical Identity and Properties

N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is a complex diamine often utilized as a
ligand in coordination chemistry and as a building block in organic synthesis. Its bulky
diisopropylphenyl groups provide significant steric hindrance, which can influence the
stereochemistry and stability of resulting metal complexes and organic molecules.

Data Presentation

The fundamental molecular properties of N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine
are summarized in the table below.
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Property Value Citations
Molecular Formula C26H40N:2 [1112]
Molecular Weight 380.61 g/mol [11[2][3]
CAS Number 134030-22-1 [1][2]
Appearance White to off-white solid [3]

Melting Point 101-106 °C [3][4]1[5]
Boiling Point (Predicted) 503.5 +50.0 °C [3114]
Density (Predicted) 0.977 £ 0.06 g/cm3 [2][3]

(C3H7)2CsH3NHCH2CH2NHCe
H3(CsH7)2

Linear Formula

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name and its
fundamental chemical properties.

L . L has Molecular Formula results in Molecular Weight
N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine [ CaeHaoNa ]—> 380.61 g/mol

Click to download full resolution via product page

Relationship between chemical name, formula, and molecular weight.

Experimental Protocols

As N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is primarily a commercially available
synthetic intermediate, this guide does not detail its synthesis. Purity is typically reported as
>94% by suppliers[1]. Users should refer to the Certificate of Analysis provided by the supplier
for lot-specific data.

This technical guide provides a summary of the core chemical properties of N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine based on publicly available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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